Cas no 156171-03-8 (2H-Quinolizine-1-methanethiol,octahydro-, (1R,9aR)-)

• Product Name: 2H-Quinolizine-1-methanethiol,octahydro-, (1R,9aR)-
• CAS No: 156171-03-8
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• MDL: MFCD22573401
• CID: 183892
• PubChem ID: 190829
• Update Time: 2025-07-14

2H-Quinolizine-1-methanethiol,octahydro-, (1R,9aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizine-1-methanethiol,octahydro-, (1R,9aR)-
• [(1R)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methanethiol
• (1r)-octahydro-2h-quinolizin-1-ylmethanethiol
• (Quinolizidin-1alpha-yl)methanthiol
• AC1L4RCQ
• AC1Q7G8R
• AR-1A1033
• CTK4C8971
• KST-1A2396
• Mercaptolupinane
• Thiolupinine
• ((1R,9aR)-octahydro-1H-quinolizin-1-yl)methanethiol
• LS-09871
• [(1R)-octahydro-1H-quinolizin-1-yl]methanethiol
• 156171-03-8
• AKOS025141820
• 1787294-10-3
• DTXSID80935381

• MDL： MFCD22573401
• Inchi： 1S/C10H19NS/c12-8-9-4-3-7-11-6-2-1-5-10(9)11/h9-10,12H,1-8H2/t9-,10?/m0/s1
• InChI Key： IDJFQEVIICXDDP-RGURZIINSA-N
• SMILES： SC[C@@H]1CCCN2CCCCC21

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines

Additional information on 2H-Quinolizine-1-methanethiol,octahydro-, (1R,9aR)-

Professional Introduction to 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- (CAS No. 156171-03-8)

2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)-, identified by its CAS number 156171-03-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the quinolizine class, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of a methanethiol group and the specific stereochemistry denoted by (1R,9aR) further distinguishes it from other derivatives in the same family, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- consists of a seven-membered aromatic ring fused with a nitrogen-containing heterocycle, which is a common motif in bioactive molecules. The methanethiol substituent at the 1-position introduces a sulfur atom into the core structure, which can participate in various chemical interactions, including hydrogen bonding and metal coordination. The octahydro designation indicates that the molecule contains eight hydrogen atoms attached to the quinolizine ring, suggesting a relatively saturated and stable structure. The stereochemistry at the 1R and 9aR positions is critical for the compound's biological activity, as it influences how the molecule interacts with biological targets.

In recent years, there has been growing interest in quinolizine derivatives due to their diverse pharmacological properties. Studies have shown that compounds within this class can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The specific arrangement of functional groups in 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- makes it an intriguing candidate for further investigation in these areas. For instance, the sulfur-containing methanethiol group has been implicated in modulating enzyme activity and cell signaling pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug development. Researchers have been exploring ways to modify quinolizine derivatives to enhance their potency and selectivity for specific biological targets. The unique structural features of 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- provide a rich platform for such modifications. For example, attaching additional functional groups or introducing different stereochemical centers could lead to novel compounds with improved pharmacokinetic properties or reduced side effects.

Recent advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques can predict how 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying promising leads for further testing. Additionally, high-throughput screening methods have enabled researchers to rapidly assess the biological activity of large libraries of compounds, including derivatives of quinolizine.

The synthesis of 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- presents both challenges and opportunities for synthetic chemists. The need to maintain the correct stereochemistry while introducing the methanethiol group requires careful planning and execution. However, recent developments in asymmetric synthesis have made it possible to construct complex molecules like this one with high precision. These advancements not only improve yield but also reduce the environmental impact of synthetic processes.

From a therapeutic perspective, 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- holds promise as a lead compound for drug discovery. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for quinolizine derivatives, compounds like this one are likely to play an increasingly important role in developing novel treatments for various diseases.

The future direction of research on 2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- may include investigating its interactions with specific enzymes or receptors involved in disease pathways. By understanding these interactions at a molecular level, researchers can design more targeted therapies that minimize side effects and improve patient outcomes. Additionally, exploring its potential as an intermediate in drug synthesis could open up new avenues for pharmaceutical development.

In conclusion,2H-Quinolizine-1-methanethiol,Octahydro-, (1R,9aR)- is a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its unique structure and biological activities make it an attractive candidate for further research and development. As our understanding of its properties grows，so too does its promise as a tool for advancing therapeutic treatments.